Cas no 2171352-51-3 ((3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol)

• Product Name: (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol
• CAS No: 2171352-51-3
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5814561
• PubChem ID: 165507304
• Update Time: 2025-06-03

(3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol
• 2171352-51-3
• EN300-1283278

• Inchi： 1S/C12H18ClNO/c1-3-11(14)12(15)7-9-4-5-10(13)8(2)6-9/h4-6,11-12,15H,3,7,14H2,1-2H3/t11-,12?/m0/s1
• InChI Key： QCJDUYHUNREGAN-PXYINDEMSA-N
• SMILES： ClC1C=CC(=CC=1C)CC([C@H](CC)N)O

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol

Comprehensive Overview of (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol (CAS No. 2171352-51-3)

The compound (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol (CAS No. 2171352-51-3) is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a stereocenter at the 3-position, which is critical for its biological activity and synthetic utility. The presence of a 4-chloro-3-methylphenyl group enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, researchers have explored the role of chiral amino alcohols like (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol in asymmetric synthesis and catalysis. These compounds are often used as ligands or building blocks in the preparation of enantiomerically pure pharmaceuticals. The growing demand for green chemistry and sustainable synthesis methods has further highlighted the importance of such molecules, as they can reduce waste and improve reaction efficiency.

The CAS No. 2171352-51-3 is particularly notable for its potential in central nervous system (CNS) drug development. The amino alcohol moiety is a common pharmacophore in many CNS-active compounds, and modifications to its structure can significantly alter its binding affinity and selectivity. This has led to increased interest in structure-activity relationship (SAR) studies involving this compound, as researchers aim to optimize its properties for therapeutic use.

Another area of interest is the compound's potential application in polymer chemistry. The 4-chloro-3-methylphenyl group can serve as a reactive site for polymerization or cross-linking, enabling the creation of novel materials with tailored properties. This aligns with the broader trend of developing smart materials and functional polymers for use in industries ranging from healthcare to electronics.

From a synthetic perspective, (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol can be prepared via several routes, including reductive amination or enantioselective hydrogenation. The choice of method often depends on the desired purity and scalability requirements. Recent advancements in flow chemistry and continuous manufacturing have also opened new possibilities for the efficient production of this compound, addressing the need for cost-effective and scalable processes.

In the context of drug delivery systems, the amino alcohol functionality of this compound can be leveraged to improve solubility and bioavailability. This is particularly relevant given the increasing focus on oral drug formulations and nanocarrier technologies. Researchers are investigating how structural modifications to (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol can enhance its compatibility with various delivery platforms.

The compound's chirality also makes it a valuable tool in enantioselective catalysis. Asymmetric synthesis is a cornerstone of modern organic chemistry, and molecules like (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol play a pivotal role in achieving high enantiomeric excess (ee) in reactions. This is especially important in the production of single-enantiomer drugs, where the biological activity of one enantiomer may be significantly higher than the other.

Environmental considerations are another key factor driving research into this compound. The 4-chloro-3-methylphenyl group, while beneficial for certain applications, raises questions about biodegradability and environmental persistence. Scientists are actively exploring greener alternatives and degradation pathways to mitigate potential ecological impacts, reflecting the broader shift toward eco-friendly chemistry.

In summary, (3S)-3-amino-1-(4-chloro-3-methylphenyl)pentan-2-ol (CAS No. 2171352-51-3) is a versatile and highly functionalized molecule with wide-ranging applications in pharmaceuticals, materials science, and catalysis. Its unique structural features, combined with the growing demand for sustainable and efficient chemical processes, position it as a compound of significant interest for future research and development.